Cas no 2680810-37-9 (6-acetamido-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 6-acetamido-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 2680810-37-9
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 5650244
• PubChem ID: 165937877
• Update Time: 2025-05-21

6-acetamido-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-acetamido-1H-1,3-benzodiazole-5-carboxylic acid
• 2680810-37-9
• EN300-28273794

• Inchi： 1S/C10H9N3O3/c1-5(14)13-7-3-9-8(11-4-12-9)2-6(7)10(15)16/h2-4H,1H3,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： DPZOJRDXTYDMPR-UHFFFAOYSA-N
• SMILES： OC(C1=CC2=C(C=C1NC(C)=O)N=CN2)=O

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.1Ų

Additional information on 6-acetamido-1H-1,3-benzodiazole-5-carboxylic acid

6-Acetamido-1H-1,3-Benzodiazole-5-Carboxylic Acid: A Comprehensive Overview

The compound CAS No. 2680810-37-9, commonly referred to as 6-acetamido-1H-1,3-benzodiazole-5-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzodiazole ring system with an acetamido group at position 6 and a carboxylic acid group at position 5, making it a versatile scaffold for various chemical modifications.

Recent studies have highlighted the importance of benzodiazole derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The presence of the benzodiazole ring provides a rigid structure that can enhance the molecule's stability and bioavailability. The acetamido group at position 6 introduces additional functional diversity, enabling interactions with biological targets such as enzymes and receptors. Meanwhile, the carboxylic acid group at position 5 can participate in hydrogen bonding, further enhancing the molecule's ability to interact with biological systems.

One of the most promising applications of 6-acetamido-1H-1,3-benzodiazole-5-carboxylic acid lies in its potential as a lead compound for drug discovery. Researchers have explored its ability to inhibit various enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

The synthesis of CAS No. 2680810-37-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the benzodiazole ring is typically achieved through condensation reactions involving o-aminoaryl compounds and carboxylic acids or their derivatives. Subsequent modifications, such as the introduction of the acetamido group, are carried out to fine-tune the molecule's properties for specific applications.

In terms of pharmacokinetics, studies have shown that 6-acetamido-1H-1,3-benzodiazole-5-carboxylic acid exhibits favorable absorption and distribution profiles in preclinical models. This makes it a strong candidate for further development into orally bioavailable drugs. Additionally, its metabolic stability has been evaluated, revealing that it undergoes minimal phase I metabolism, which is advantageous for reducing toxicity and improving therapeutic efficacy.

The structural flexibility of this compound also lends itself well to combinatorial chemistry approaches. By varying substituents on the benzodiazole ring or modifying the functional groups at positions 5 and 6, researchers can generate a library of analogs with diverse biological activities. This approach has been instrumental in identifying lead compounds for various therapeutic areas, including oncology and infectious diseases.

In conclusion, CAS No. 2680810-37-9, or 6-acetamido-1H-1,3-benzodiazole-5-carboxylic acid, represents a valuable tool in contemporary drug discovery efforts. Its unique structure, combined with its promising biological activity profiles, positions it as a key molecule for advancing our understanding of disease mechanisms and developing novel therapeutic agents.